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Compound of Interest

Compound Name: AVE 0991
CAS No.: 304462-19-9
Cat. No.: B1667686
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
experimental design involving the intraperitoneal (i.p.) injection of AVE 0991, a non-peptide
agonist of the Angiotensin-(1-7) (Ang-(1-7)) receptor, Mas.

Introduction

AVE 0991 is a synthetic, non-peptide compound that mimics the biological effects of Ang-(1-7).
[1] As an agonist of the Mas receptor, it activates a protective arm of the renin-angiotensin
system (RAS), often counteracting the effects of Angiotensin 11.[2][3][4] The ACE2-Ang-(1-7)-
Mas axis is known to have vasodilatory, anti-proliferative, anti-inflammatory, and anti-fibrotic
properties.[1][5] Due to its resistance to proteolytic enzymes and potential for oral activity, AVE
0991 is a valuable tool for investigating the therapeutic potential of the Ang-(1-7)/Mas axis in
various pathological conditions, including cardiovascular diseases, inflammation, and metabolic
disorders.[2][3][6]

Mechanism of Action
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AVE 0991 selectively binds to and activates the Mas receptor, a G-protein-coupled receptor.[6]
[7] This activation triggers downstream signaling cascades, a key one being the release of nitric
oxide (NO), which contributes to its vasodilatory effects.[5][8][9] The actions of AVE 0991 can
be blocked by the selective Ang-(1-7) antagonist A-779, confirming its specificity for the Mas
receptor.[5][7]

Signaling Pathway Diagram
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Caption: AVE 0991 activates the protective arm of the RAS.

Experimental Protocols
Materials

e AVE 0991 (e.g., Sigma-Aldrich, Cat # SML2719)

Vehicle: 0.9% saline or 10 mM KOH[6][10]

Experimental animals (e.g., mice, rats)

Syringes and needles for intraperitoneal injection

Standard laboratory equipment for animal handling and monitoring
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Animal Models

The choice of animal model will depend on the specific research question. AVE 0991 has been
studied in various models, including:

Cardiovascular Disease: Myocardial infarction models in rats[5][8], diabetic rats[11], and
hypertensive rats.[12]

 Inflammation: Dextran sulfate sodium (DSS)-induced colitis in mice[6], and ovalbumin-
induced chronic asthma in mice.[1]

o Metabolic Disease: Obese Zucker rats.[3]

» Neurological Disorders: Cerebral ischemia models in mice[13] and postoperative
neurocognitive recovery models in aged rats.[14]

Renal Function: Water-loaded mice to assess diuresis.[7][15][16]

Drug Preparation

e AVE 0991 is typically dissolved in a suitable vehicle. Saline (0.9%) is a common choice.[6]
For some applications, 10 mM potassium hydroxide (KOH) has been used as a vehicle.[10]

» Prepare stock solutions and dilute to the final desired concentration immediately before use.
For instance, a 10 mg/mL stock in saline can be prepared and stored at -80°C.[6]

e The final injection volume should be appropriate for the size of the animal (e.g., 500 pL for
mice).[6]

Intraperitoneal Administration Protocol

» Animal Handling: Acclimatize animals to the experimental conditions before starting the
protocol. Handle animals gently to minimize stress.

o Dosage: The effective dose of AVE 0991 can vary significantly depending on the animal
model and the intended biological effect. Doses ranging from 0.5 mg/kg to 40 mg/kg have
been reported.[3][6] It is crucial to perform dose-response studies to determine the optimal
dose for a specific experimental setup.
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« Injection Procedure:
o Restrain the animal appropriately.

o Locate the injection site in the lower abdominal quadrant, avoiding the midline to prevent
damage to the bladder or cecum.

o Insert the needle at a shallow angle (approximately 15-20 degrees) into the peritoneal
cavity.

o Gently aspirate to ensure the needle has not entered a blood vessel or organ.
o Inject the prepared AVE 0991 solution slowly.
o Withdraw the needle and return the animal to its cage.

e Frequency and Duration: The frequency of administration can range from a single injection to
daily injections.[6] The duration of treatment can vary from a single day to several weeks
depending on the study's objectives. For example, in a colitis model, daily injections for 5
days were used[6], while in a chronic asthma model, treatment was administered daily
during the 4-week challenge period.[1]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Intraperitoneal Injection of AVE 0991: Application Notes
and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667686#intraperitoneal-injection-of-ave-0991-
experimental-design]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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